Cas no 1038323-31-7 (methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate)

• Product Name: methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate
• CAS No: 1038323-31-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5596855
• PubChem ID: 43147858
• Update Time: 2025-10-30

methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate
• Benzenepropanoic acid, β-amino-2,3-dimethoxy-, methyl ester
• EN300-1070871
• MFCD11200700
• 1038323-31-7
• F16939

• Inchi： 1S/C12H17NO4/c1-15-10-6-4-5-8(12(10)17-3)9(13)7-11(14)16-2/h4-6,9H,7,13H2,1-3H3
• InChI Key： CWCVHFKPNIHISS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• pka: 7.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate

Compound CAS No. 1038323-31-7: Methyl 3-Amino-3-(2,3-Dimethoxyphenyl)Propanoate

Methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate (CAS No. 1038323-31-7) is a complex organic compound with a unique structure that combines an amino group and a methoxy-substituted phenyl group. This compound has garnered attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted its role in bioactive molecule synthesis and its ability to serve as a versatile building block in organic chemistry.

The molecular structure of methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate is characterized by a central propanoate backbone with an amino group and a substituted phenyl group attached at the third carbon. The presence of the amino group introduces nucleophilic properties, while the dimethoxyphenyl group adds electronic complexity and potential for further functionalization. This combination makes the compound highly reactive under specific conditions, enabling its use in various synthetic pathways.

Recent research has focused on the synthesis and characterization of methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate. Scientists have explored its reactivity under different conditions, such as nucleophilic substitution and condensation reactions. These studies have revealed that the compound can act as a precursor for more complex molecules, including those with potential pharmacological activity.

In terms of applications, methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate has shown promise in drug discovery efforts. Its ability to form bioactive compounds through simple synthetic transformations makes it a valuable intermediate in medicinal chemistry. Additionally, its use in agrochemicals has been explored, with studies indicating potential pesticidal activity when incorporated into specific formulations.

The synthesis of methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency of these syntheses, reducing production costs and enhancing scalability. These improvements are expected to drive further research into the compound's practical applications.

From an environmental perspective, methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate has been studied for its biodegradability and environmental impact. Research indicates that under certain conditions, the compound can undergo microbial degradation, minimizing its persistence in ecosystems. This finding is crucial for its safe handling and disposal in industrial settings.

In conclusion, methyl 3-amino-3-(2,3-dimethoxyphenyl)propanoate (CAS No. 1038323-31-7) is a versatile compound with significant potential in various scientific domains. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new materials and pharmaceuticals. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.